Cas no 787576-32-3 (Methyl 2-((4-bromophenyl)(tert-butoxycarbonyl)amino)acetate)

• Product Name: Methyl 2-((4-bromophenyl)(tert-butoxycarbonyl)amino)acetate
• CAS No: 787576-32-3
• MF: C₁₄H₁₈BrNO₄
• MW: 344.201023578644
• MDL: MFCD18083560
• CID: 4656320
• Update Time: 2025-06-09

Methyl 2-((4-bromophenyl)(tert-butoxycarbonyl)amino)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-((4-bromophenyl)(tert-butoxycarbonyl)amino)acetate
• (4-BROMOPHENYL)-TERT-BUTOXYCARBONYLAMINOACETIC ACID METHYL ESTER
• methyl 2-[4-bromo-N-[(2-methylpropan-2-yl)oxycarbonyl]anilino]acetate
• 1003AC
• Methyl2-((4-bromophenyl)(tert-butoxycarbonyl)amino)acetate
• (4-BROMO-PHENYL)-TERT-BUTOXYCARBONYLAMINO-ACETICACIDMETHYLESTER
• [(4-bromo-phenyl)-tert-butoxycarbonyl-amino]-acetic acid methyl ester

• MDL： MFCD18083560
• Inchi： 1S/C14H18BrNO4/c1-14(2,3)20-13(18)16(9-12(17)19-4)11-7-5-10(15)6-8-11/h5-8H,9H2,1-4H3
• InChI Key： WYVNWDDWNLKSDL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(CC(=O)OC)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 346
• XLogP3: 3.3
• Topological Polar Surface Area: 55.8

Additional information on Methyl 2-((4-bromophenyl)(tert-butoxycarbonyl)amino)acetate

Comprehensive Overview of Methyl 2-((4-bromophenyl)(tert-butoxycarbonyl)amino)acetate (CAS No. 787576-32-3)

Methyl 2-((4-bromophenyl)(tert-butoxycarbonyl)amino)acetate (CAS No. 787576-32-3) is a specialized organic compound widely utilized in pharmaceutical intermediates and peptide synthesis. Its unique structure, featuring a 4-bromophenyl group and a tert-butoxycarbonyl (Boc) protecting moiety, makes it a valuable building block in medicinal chemistry. Researchers and manufacturers often seek this compound for its role in constructing complex molecules, particularly in drug discovery and development pipelines.

The growing demand for Methyl 2-((4-bromophenyl)(tert-butoxycarbonyl)amino)acetate aligns with current trends in small-molecule therapeutics and peptide-based drugs. With the rise of personalized medicine and targeted therapies, compounds like this are gaining attention for their ability to modify bioactive molecules. Searches for "Boc-protected amino acid derivatives" or "bromophenyl-containing synthons" frequently highlight its relevance in modern organic synthesis.

From a synthetic perspective, the ester group in Methyl 2-((4-bromophenyl)(tert-butoxycarbonyl)amino)acetate offers versatile reactivity, allowing further transformations under mild conditions. The Boc group provides excellent stability during reactions while being removable under acidic conditions—a feature highly valued in multi-step syntheses. These characteristics explain why laboratories frequently inquire about "Boc deprotection methods" or "methyl ester hydrolysis conditions" when working with this compound.

Analytical data for CAS 787576-32-3 typically shows high purity (>97% by HPLC), with the 4-bromophenyl moiety contributing to distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) spectra display characteristic aromatic proton signals between 7.3-7.5 ppm, while the tert-butyl group appears as a singlet near 1.4 ppm. Such analytical profiles make it easily identifiable in reaction mixtures—a point often discussed in forums about "NMR interpretation of protected amino acids."

Storage and handling recommendations for Methyl 2-((4-bromophenyl)(tert-butoxycarbonyl)amino)acetate emphasize protection from moisture and storage at 2-8°C to maintain stability. While not classified as hazardous, proper laboratory practices should be followed, as with all fine chemicals. These protocols align with frequently searched topics like "long-term storage of Boc-amino esters" and "handling moisture-sensitive reagents."

The compound's applications extend to combinatorial chemistry and high-throughput screening platforms, where its modular structure enables rapid generation of molecular diversity. Recent publications have explored its use in creating kinase inhibitor libraries—a hot topic in cancer research. This connection to drug discovery trends explains why search volumes for "brominated building blocks for medicinal chemistry" continue to rise.

From a commercial perspective, 787576-32-3 remains available through major chemical suppliers, with current market interest driven by pharmaceutical R&D expansions. Pricing trends reflect its niche application status, with bulk quantities offering cost advantages for industrial-scale operations—a consideration often searched as "bulk Boc-amino acid ester suppliers."

Future research directions for Methyl 2-((4-bromophenyl)(tert-butoxycarbonyl)amino)acetate may explore its potential in bioconjugation chemistry or as a precursor for fluorescent probes. The compound's balanced lipophilicity and chemical handle diversity make it suitable for developing targeted imaging agents—an area generating increasing search traffic for "chemical tools for biological imaging."